![molecular formula C13H17NO3S2 B6495530 8-(benzenesulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane CAS No. 1351643-82-7](/img/structure/B6495530.png)
8-(benzenesulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
Description
8-(Benzenesulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane (BSOTA) is a cyclic organic compound with a unique structure that has a wide range of applications in the scientific research field. It is a type of heterocyclic compound, which is a compound that contains atoms of at least two different elements in its ring structure. BSOTA is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals, and it has been used in the synthesis of various heterocyclic compounds.
Scientific Research Applications
- Targeting Enzymes : Researchers have explored the use of benzenesulfonamide derivatives as inhibitors of enzymes involved in diseases. For instance, base-mediated coupling reactions with proline derivatives led to the synthesis of proline-derived benzenesulfonamides .
- Human Neutrophil Elastase (hNE) Inhibition : Some benzenesulfonic acid derivatives have been evaluated as competitive inhibitors of hNE, which is relevant for treating conditions like Acute Respiratory Distress Syndrome (ARDS) .
Medicinal Chemistry and Drug Development
properties
IUPAC Name |
8-(benzenesulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3S2/c15-19(16,12-4-2-1-3-5-12)14-8-6-13(7-9-14)17-10-11-18-13/h1-5H,6-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCLQYVFXAKHTEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCS2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(Phenylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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